3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione
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Description
3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione is a synthetic organic compound belonging to the class of naphthoquinones. Naphthoquinones are known for their diverse biological activities and applications in various fields such as medicine, chemistry, and industry.
Properties
CAS No. |
73356-07-7 |
|---|---|
Molecular Formula |
C22H28O3 |
Molecular Weight |
340.5 g/mol |
IUPAC Name |
3-cyclododecyl-4-hydroxynaphthalene-1,2-dione |
InChI |
InChI=1S/C22H28O3/c23-20-17-14-10-11-15-18(17)21(24)22(25)19(20)16-12-8-6-4-2-1-3-5-7-9-13-16/h10-11,14-16,23H,1-9,12-13H2 |
InChI Key |
GLMMNSCRGZVNQA-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCCC(CCCCC1)C2=C(C3=CC=CC=C3C(=O)C2=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione typically involves the reaction of 2-hydroxynaphthalene-1,4-dione with cyclododecyl derivatives under specific conditions. One efficient method involves the use of nano copper (II) oxide as a catalyst under ambient and solvent-free conditions . This method offers high yields, short reaction times, and an environmentally benign approach.
Industrial Production Methods
Industrial production of 3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione may involve multi-step processes with a focus on achieving high atom economy and process efficiency. The use of cheap and easy-to-obtain raw materials and reagents is emphasized to ensure cost-effectiveness .
Chemical Reactions Analysis
Types of Reactions
3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinone derivatives.
Reduction: Reduction reactions can convert the naphthoquinone structure to hydroquinone derivatives.
Substitution: The hydroxyl group can participate in substitution reactions with various nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles such as amines for substitution reactions .
Major Products Formed
The major products formed from these reactions include various quinone and hydroquinone derivatives, which have significant biological and chemical properties .
Scientific Research Applications
3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione has several scientific research applications:
Chemistry: Used as a precursor in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic applications in treating various diseases.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione involves its interaction with molecular targets and pathways within cells. The compound’s quinone structure allows it to participate in redox reactions, generating reactive oxygen species (ROS) that can induce apoptosis in cancer cells. Additionally, it may inhibit specific enzymes and signaling pathways involved in disease progression .
Comparison with Similar Compounds
Similar Compounds
2-Cyclohexyl-3-hydroxy-1,4-naphthoquinone (Parvaquone): Known for its anti-protozoal activity and used in veterinary medicine.
2-Hydroxynaphthalene-1,4-dione (Lawsone): A natural product with significant biological activity, used in the synthesis of various derivatives.
Uniqueness
3-Cyclododecyl-4-hydroxynaphthalene-1,2-dione is unique due to its specific cyclododecyl substitution, which imparts distinct chemical and biological properties compared to other naphthoquinones. This uniqueness makes it a valuable compound for research and industrial applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
